Cas no 2260931-38-0 ((3-Tert-butylpyrrolidin-3-yl)methanol)

(3-Tert-butylpyrrolidin-3-yl)methanol is a chiral pyrrolidine derivative featuring a tert-butyl group and a hydroxymethyl substituent at the 3-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The sterically hindered tert-butyl group enhances stability and influences stereoselectivity in reactions, while the hydroxymethyl functionality provides a versatile handle for further derivatization. Its rigid pyrrolidine scaffold contributes to conformational control, making it useful in asymmetric synthesis and catalyst design. The compound’s well-defined stereochemistry and functional group compatibility make it suitable for applications requiring precise molecular architecture. Proper handling under inert conditions is recommended due to potential sensitivity.
(3-Tert-butylpyrrolidin-3-yl)methanol structure
2260931-38-0 structure
Product Name:(3-Tert-butylpyrrolidin-3-yl)methanol
CAS No:2260931-38-0
MF:C9H19NO
MW:157.253262758255
CID:6035913
PubChem ID:137943155
Update Time:2025-05-19

(3-Tert-butylpyrrolidin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • EN300-6732798
    • (3-tert-butylpyrrolidin-3-yl)methanol
    • 2260931-38-0
    • (3-Tert-butylpyrrolidin-3-yl)methanol
    • Inchi: 1S/C9H19NO/c1-8(2,3)9(7-11)4-5-10-6-9/h10-11H,4-7H2,1-3H3
    • InChI Key: IERFMUMWJFAQMJ-UHFFFAOYSA-N
    • SMILES: OCC1(CNCC1)C(C)(C)C

Computed Properties

  • Exact Mass: 157.146664230g/mol
  • Monoisotopic Mass: 157.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 32.3Ų

(3-Tert-butylpyrrolidin-3-yl)methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6732798-0.05g
(3-tert-butylpyrrolidin-3-yl)methanol
2260931-38-0 95.0%
0.05g
$226.0 2025-03-13
Enamine
EN300-6732798-0.1g
(3-tert-butylpyrrolidin-3-yl)methanol
2260931-38-0 95.0%
0.1g
$337.0 2025-03-13
Enamine
EN300-6732798-0.25g
(3-tert-butylpyrrolidin-3-yl)methanol
2260931-38-0 95.0%
0.25g
$481.0 2025-03-13
Enamine
EN300-6732798-0.5g
(3-tert-butylpyrrolidin-3-yl)methanol
2260931-38-0 95.0%
0.5g
$758.0 2025-03-13
Enamine
EN300-6732798-1.0g
(3-tert-butylpyrrolidin-3-yl)methanol
2260931-38-0 95.0%
1.0g
$971.0 2025-03-13
Enamine
EN300-6732798-2.5g
(3-tert-butylpyrrolidin-3-yl)methanol
2260931-38-0 95.0%
2.5g
$1903.0 2025-03-13
Enamine
EN300-6732798-5.0g
(3-tert-butylpyrrolidin-3-yl)methanol
2260931-38-0 95.0%
5.0g
$2816.0 2025-03-13
Enamine
EN300-6732798-10.0g
(3-tert-butylpyrrolidin-3-yl)methanol
2260931-38-0 95.0%
10.0g
$4176.0 2025-03-13

(3-Tert-butylpyrrolidin-3-yl)methanol Related Literature

Additional information on (3-Tert-butylpyrrolidin-3-yl)methanol

Comprehensive Overview of (3-Tert-butylpyrrolidin-3-yl)methanol (CAS No. 2260931-38-0): Properties, Applications, and Industry Insights

The compound (3-Tert-butylpyrrolidin-3-yl)methanol (CAS No. 2260931-38-0) is a specialized organic molecule featuring a pyrrolidine core substituted with a tert-butyl group and a hydroxymethyl functionality. This unique structure endows it with distinct chemical properties, making it valuable in pharmaceutical research, agrochemical development, and material science. The tert-butyl moiety enhances steric hindrance, while the hydroxymethyl group offers reactivity for further derivatization, aligning with modern demands for modular synthetic building blocks.

In recent years, the search for pyrrolidine derivatives has surged due to their prevalence in bioactive molecules. Researchers frequently inquire about "synthesis of (3-Tert-butylpyrrolidin-3-yl)methanol" or "applications of CAS 2260931-38-0," reflecting its relevance in drug discovery. The compound’s potential as a chiral intermediate is particularly notable, addressing the growing need for enantioselective synthesis in APIs (Active Pharmaceutical Ingredients). Its stability under physiological conditions also makes it a candidate for prodrug design, a trending topic in medicinal chemistry.

From an industrial perspective, 2260931-38-0 is often discussed alongside high-value fine chemicals and custom synthesis services. Companies seeking tailor-made pyrrolidine scaffolds prioritize this compound for its versatility in constructing complex architectures. Environmental considerations are also pivotal; queries like "green synthesis of (3-Tert-butylpyrrolidin-3-yl)methanol" highlight the shift toward sustainable methodologies, such as catalytic hydrogenation or biocatalysis.

Analytical characterization of CAS 2260931-38-0 typically involves NMR spectroscopy, HPLC purity analysis, and mass spectrometry. These techniques ensure compliance with stringent regulatory standards, especially in pharmaceuticals. The compound’s logP and solubility profiles are frequently analyzed to predict bioavailability, a critical factor in preclinical development. Such data-driven approaches resonate with the AI-aided drug discovery trend, where predictive modeling accelerates R&D cycles.

Beyond pharmaceuticals, (3-Tert-butylpyrrolidin-3-yl)methanol finds niche applications in advanced material science. Its rigid pyrrolidine ring can serve as a linker in polymers or coatings, enhancing thermal stability. This aligns with searches for "pyrrolidine-based materials" or "high-performance additives," underscoring cross-disciplinary utility. As industries embrace bio-based chemicals, derivatives of this compound may contribute to greener alternatives for conventional petrochemicals.

In summary, 2260931-38-0 exemplifies the convergence of innovation and practicality. Its multifaceted roles—from drug intermediates to functional materials—reflect evolving scientific priorities. By addressing common search queries and integrating sustainability themes, this overview bridges technical depth with contemporary relevance, catering to both academic and industrial audiences.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.